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Compound of Interest

Compound Name:
1-Butyl-3-methylimidazolium

methanesulfonate

Cat. No.: B1280661 Get Quote

An In-depth Technical Guide to 1-Butyl-3-methylimidazolium methanesulfonate for

Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the ionic liquid 1-Butyl-3-
methylimidazolium methanesulfonate ([BMIM][MeSO₃]), tailored for researchers, scientists,

and professionals in drug development. This document covers its commercial availability, key

technical specifications, and detailed experimental protocols for its primary applications.

Commercial Availability and Specifications
1-Butyl-3-methylimidazolium methanesulfonate is readily available from several commercial

suppliers, ensuring a consistent supply for research and development purposes. The table

below summarizes the offerings from major chemical providers.
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Supplier Purity
CAS

Number

Molecular

Formula

Molecular

Weight (

g/mol )

Melting Point

(°C)

Thermo

Fisher

Scientific

(Alfa Aesar)

≥98.5%

(HPLC)
342789-81-5 C₉H₁₈N₂O₃S 234.32 71.0-77.0

Sigma-

Aldrich

(Merck)

≥95% 342789-81-5 C₉H₁₈N₂O₃S 234.32 75-80

Santa Cruz

Biotechnolog

y

≥95% 342789-81-5 C₉H₁₈N₂O₃S 234.32 -

Chem-Impex ≥98% (HPLC) 342789-81-5 C₉H₁₈N₂O₃S 234.31 74 - 78

IoLiTec >99% 342789-81-5 C₉H₁₈N₂O₃S 234.32 73

Core Applications and Experimental Protocols
1-Butyl-3-methylimidazolium methanesulfonate is a versatile ionic liquid with applications

spanning green chemistry, catalysis, electrochemistry, and biomass processing. Its utility in

enhancing the solubility of poorly soluble drugs also makes it a person of interest in

pharmaceutical formulations.[1]

Synthesis of 1-Butyl-3-methylimidazolium
methanesulfonate
While commercially available, in-house synthesis can be performed. A common method

involves a two-step process: the synthesis of 1-butyl-3-methylimidazolium chloride ([BMIM]Cl)

followed by an anion exchange reaction.

Step 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)

Reactants: 1-methylimidazole and 1-chlorobutane.
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Procedure:

React equimolar amounts of 1-methylimidazole and 1-chlorobutane.[2]

The reaction can be carried out under reflux at 60°C for 48 hours.[2]

After cooling, the product is washed with ethyl acetate to remove unreacted starting

materials.[2]

The remaining solvent is removed under vacuum.[2]

Step 2: Anion Exchange

Reactants: [BMIM]Cl and a methanesulfonate salt (e.g., sodium methanesulfonate).

Procedure:

Dissolve [BMIM]Cl in a suitable solvent.

Add an equimolar amount of the methanesulfonate salt.

The resulting sodium chloride precipitate is filtered off.

The solvent is removed under reduced pressure to yield 1-Butyl-3-methylimidazolium
methanesulfonate.
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Step 1: Synthesis of [BMIM]Cl

Step 2: Anion Exchange

1-methylimidazole

Reflux @ 60°C, 48h

1-chlorobutane

Wash with Ethyl Acetate

Vacuum Drying [BMIM]Cl

Anion Exchange

Wasting

Sodium Methanesulfonate Filter NaCl Vacuum Drying 1-Butyl-3-methylimidazolium
methanesulfonate

Click to download full resolution via product page

Synthesis workflow for 1-Butyl-3-methylimidazolium methanesulfonate.

Application in Biomass Processing
[BMIM][MeSO₃] and similar ionic liquids are effective solvents for the pretreatment of

lignocellulosic biomass, a critical step in the production of biofuels and other bio-based

chemicals. The ionic liquid disrupts the complex structure of the biomass, making the cellulose

more accessible for enzymatic hydrolysis.

Experimental Protocol: Lignocellulosic Biomass Pretreatment

Biomass Preparation: The raw biomass (e.g., wood chips, straw) is first milled to a fine

powder.

Dissolution: The milled biomass is mixed with 1-Butyl-3-methylimidazolium
methanesulfonate and heated with stirring. Typical conditions can range from 100-150°C for
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several hours.

Regeneration: An anti-solvent, usually water, is added to the mixture. This causes the

cellulose-rich material to precipitate.

Separation: The regenerated cellulose is separated from the ionic liquid and dissolved lignin

by filtration or centrifugation.

Washing and Drying: The cellulose is washed thoroughly to remove any residual ionic liquid

and then dried.

Enzymatic Hydrolysis: The pretreated cellulose is then subjected to enzymatic hydrolysis to

produce fermentable sugars.
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Workflow for biomass pretreatment using 1-Butyl-3-methylimidazolium methanesulfonate.
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Application in Electrochemistry
The wide electrochemical window and good ionic conductivity of [BMIM][MeSO₃] make it a

suitable electrolyte for various electrochemical applications, including batteries,

supercapacitors, and electrodeposition.

Experimental Protocol: Cyclic Voltammetry

Electrolyte Preparation: Prepare a solution of the analyte of interest in 1-Butyl-3-
methylimidazolium methanesulfonate. The ionic liquid itself serves as the supporting

electrolyte.

Cell Assembly: A standard three-electrode cell is used, consisting of a working electrode

(e.g., glassy carbon, platinum), a reference electrode (e.g., Ag/AgCl), and a counter

electrode (e.g., platinum wire).

Measurement: The cyclic voltammogram is recorded by scanning the potential of the working

electrode and measuring the resulting current. This provides information about the redox

processes of the analyte.

Preparation

Measurement

Analyte Electrolyte Solution

[BMIM][MeSO3]
(Electrolyte)

Three-Electrode Cell
(Working, Reference, Counter) Potentiostat Cyclic Voltammogram

Click to download full resolution via product page

Experimental workflow for cyclic voltammetry using 1-Butyl-3-methylimidazolium
methanesulfonate.

Concluding Remarks
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1-Butyl-3-methylimidazolium methanesulfonate is a valuable ionic liquid for a range of

scientific and industrial applications. Its favorable physicochemical properties, coupled with its

commercial availability, make it an attractive option for researchers exploring green chemistry,

advanced materials, and novel drug delivery systems. The experimental protocols and

workflows provided in this guide serve as a starting point for the practical application of this

versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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